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Compound of Interest

Compound Name: 1,2-Diacetylbenzene

Cat. No.: B1203430

An In-depth Technical Guide on the Physical Properties of 1,2-Diacetylbenzene: Melting and
Boiling Point

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties, specifically
the melting and boiling points, of 1,2-Diacetylbenzene. It includes quantitative data, detailed
experimental protocols for the determination of these properties, and a logical workflow for
these experimental procedures.

Physical Properties of 1,2-Diacetylbenzene

1,2-Diacetylbenzene, an aromatic hydrocarbon, is a protein-reactive y-diketone metabolite of
the neurotoxic solvent 1,2-diethylbenzene[1][2][3]. Its physical state at room temperature is a
solid, described as a yellow to light brown crystalline powder[2].

Quantitative Data

The melting and boiling points of 1,2-Diacetylbenzene are critical physical constants for its
identification, purification, and handling in a laboratory setting. A summary of these properties is
presented in the table below.
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Physical Property Value Conditions

Melting Point 38-41 °C[4] Atmospheric Pressure

39-41 °C Atmospheric Pressure

Boiling Point 110 °C 0.1 mmHg (Reduced Pressure)

The narrow melting point range of 1,2-diacetylbenzene suggests a high degree of purity and
structural uniformity in its crystalline form. The boiling point being reported at a reduced
pressure indicates that the compound can be purified by vacuum distillation.

Experimental Protocols for Determination of
Physical Properties

Accurate determination of melting and boiling points is fundamental for the characterization of a
chemical compound. The following sections detail the standard experimental methodologies.

Melting Point Determination

The melting point of a solid is the temperature at which it transitions from the solid to the liquid
phase. For a pure crystalline compound, this transition occurs over a narrow temperature
range. The presence of impurities typically causes a depression and broadening of the melting
point range.

Methodology: Capillary Method using a Melting Point Apparatus

This is a common and reliable method for determining the melting point of a solid organic
compound.

e Sample Preparation:

o Asmall amount of dry 1,2-Diacetylbenzene is placed on a clean, dry watch glass or
mortar and crushed into a fine powder using a spatula or pestle.

o A capillary tube, sealed at one end, is used for sample loading. The open end of the
capillary tube is pressed into the powdered sample.
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o The tube is inverted and gently tapped on a hard surface to pack the sample into the
sealed end. This process is repeated until a sample column of 2-3 mm in height is
obtained.

e Measurement:
o The packed capillary tube is placed into the heating block of a melting point apparatus.

o The apparatus is heated at a controlled rate. An initial rapid heating can be used to
determine an approximate melting range. For an accurate measurement, the heating rate
should be slow, around 1-2 °C per minute, as the temperature approaches the expected
melting point.

o The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range (T1).

o The temperature at which the entire solid has melted into a clear liquid is recorded as the
end of the melting range (T2).

o The melting point is reported as the range T1-T2.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. This physical property is sensitive to changes in atmospheric pressure.

Methodology: Capillary Method (Siwoloboff Method)
This micro-method is suitable for determining the boiling point of small quantities of liquid.
e Sample Preparation:

o A small amount (a few drops) of liquid 1,2-Diacetylbenzene (if melted) is placed in a small
test tube (fusion tube).

o A capillary tube, sealed at one end, is placed inside the fusion tube with its open end
submerged in the liquid.
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e Measurement:

o The fusion tube assembly is attached to a thermometer and heated in a suitable heating
bath (e.g., a Thiele tube with mineral oil or an aluminum block).

o The apparatus is heated slowly and uniformly.

o As the temperature rises, a stream of bubbles will emerge from the open end of the
capillary tube. Heating is continued until a rapid and continuous stream of bubbles is
observed.

o The heating is then stopped, and the apparatus is allowed to cool slowly.

o The temperature at which the liquid just begins to enter the capillary tube is recorded as
the boiling point. At this point, the vapor pressure of the substance inside the capillary is
equal to the external atmospheric pressure.

Methodology: Distillation

For larger quantities of a liquid, the boiling point can be determined during distillation.

e Apparatus Setup:

o Adistillation apparatus is assembled, consisting of a distilling flask, a condenser, a
receiving flask, and a thermometer.

o The liquid sample (at least 5 mL) and a few boiling chips are placed in the distilling flask.

o The thermometer is positioned so that the top of the bulb is level with the bottom of the
side arm of the distilling flask.

¢ Measurement:

o The liquid is heated to a boil.

o As the vapor passes the thermometer bulb and enters the condenser, the temperature will
rise and then stabilize.
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o The constant temperature observed on the thermometer during the distillation of the bulk
of the liquid is recorded as the boiling point.

o The atmospheric pressure should also be recorded as the boiling point is pressure-
dependent.

Workflow and Logical Relationships

The determination of the physical properties of a compound like 1,2-Diacetylbenzene follows a
logical experimental workflow.
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Caption: Experimental workflow for determining the physical properties of 1,2-
Diacetylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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